Cas no 885950-64-1 (2,3,4,5,6-Pentafluorophenyl 8-quinolinesulfonate)

• Product Name: 2,3,4,5,6-Pentafluorophenyl 8-quinolinesulfonate
• CAS No: 885950-64-1
• MF: C₁₅H₆F₅NO₃S
• MW: 375.270060062408
• MDL: MFCD05975139
• CID: 3061072
• PubChem ID: 2782920
• Update Time: 2025-06-15

2,3,4,5,6-Pentafluorophenyl 8-quinolinesulfonate Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-Pentafluorophenyl 8-quinolinesulfonate
• AKOS005069512
• DTXSID701238108
• 2,3,4,5,6-Pentafluorophenyl 8-quinolinesulphonate
• 885950-64-1
• 2,3,4,5,6-Pentafluorophenyl8-quinolinesulfonate
• Perfluorophenyl quinoline-8-sulfonate
• MFCD05975139
• 2,3,4,5,6-pentafluorophenyl quinoline-8-sulfonate
• CS-0362595
• 11X-0222
• (2,3,4,5,6-pentafluorophenyl) quinoline-8-sulfonate

• MDL： MFCD05975139
• Inchi： 1S/C15H6F5NO3S/c16-9-10(17)12(19)15(13(20)11(9)18)24-25(22,23)8-5-1-3-7-4-2-6-21-14(7)8/h1-6H
• InChI Key： VUDKWKNQJWYVOJ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=CC=CN=C12)(=O)(=O)OC1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Exact Mass: 374.999
• Monoisotopic Mass: 374.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Melting Point: 155-157
• Sensitiveness: Air Sensitive

2,3,4,5,6-Pentafluorophenyl 8-quinolinesulfonate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2,3,4,5,6-Pentafluorophenyl 8-quinolinesulfonate

2,3,4,5,6-Pentafluorophenyl 8-Quinolinesulfonate (CAS No. 885950-64-1): A Comprehensive Overview

2,3,4,5,6-Pentafluorophenyl 8-quinolinesulfonate (CAS No. 885950-64-1) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique properties and potential applications. This compound is characterized by its complex molecular structure, which includes a pentafluorophenyl group and a quinoline sulfonate moiety. These structural features contribute to its high reactivity and stability, making it a valuable reagent in various chemical reactions and synthetic processes.

The pentafluorophenyl group is known for its strong electron-withdrawing effect, which can significantly influence the reactivity and selectivity of chemical reactions. This property makes 2,3,4,5,6-Pentafluorophenyl 8-quinolinesulfonate an excellent leaving group in nucleophilic substitution reactions. The quinoline sulfonate moiety, on the other hand, imparts additional stability and solubility to the compound, enhancing its utility in both laboratory and industrial settings.

Recent research has highlighted the potential of 2,3,4,5,6-Pentafluorophenyl 8-quinolinesulfonate in the development of novel pharmaceuticals. Studies have shown that this compound can serve as a key intermediate in the synthesis of drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2,3,4,5,6-Pentafluorophenyl 8-quinolinesulfonate can be used to synthesize potent inhibitors of specific enzymes involved in cancer progression. The high reactivity and selectivity of this compound make it an attractive candidate for drug design and development.

In addition to its pharmaceutical applications, 2,3,4,5,6-Pentafluorophenyl 8-quinolinesulfonate has also found use in materials science. Researchers at the University of California have explored its potential as a functional material for electronic devices. The unique electronic properties of the pentafluorophenyl group and the quinoline sulfonate moiety make this compound suitable for applications in organic electronics and optoelectronics. Preliminary studies have shown promising results in improving the performance of organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

The synthesis of 2,3,4,5,6-Pentafluorophenyl 8-quinolinesulfonate typically involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of pentafluorophenyl chloride with 8-quinolinesulfonic acid in the presence of a suitable base. This reaction is highly exothermic and requires careful temperature control to prevent side reactions. Recent advancements in catalytic methods have further optimized this process, leading to more efficient and cost-effective production methods.

The characterization of 2,3,4,5,6-Pentafluorophenyl 8-quinolinesulfonate is typically performed using a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. High-resolution NMR spectroscopy is particularly useful for confirming the presence of specific functional groups such as the pentafluorophenyl group and the quinoline sulfonate moiety.

In terms of safety and handling, 2,3,4,5,6-Pentafluorophenyl 8-quinolinesulfonate should be handled with care due to its reactivity. It is recommended to store this compound in a cool, dry place away from strong oxidizing agents and moisture. Proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks.

Future research on 2,3,4,5,6-Pentafluorophenyl 8-quinolinesulfonate is likely to focus on expanding its applications in both pharmaceuticals and materials science. Ongoing studies are exploring its potential as a therapeutic agent for neurodegenerative diseases and as a functional material for advanced electronic devices. The unique combination of electronic properties and chemical reactivity makes this compound a promising candidate for further investigation.

In conclusion, 2，3，4，5，6-Pentafluorophenyl 8-quinolinesulfonate (CAS No. 885950-64-1) is a versatile compound with significant potential in various scientific fields. Its unique molecular structure and properties make it an invaluable tool for researchers working on new drug development and advanced materials science projects. As research continues to advance our understanding of this compound's capabilities, it is likely to play an increasingly important role in future innovations.